Pan-cysLT Antagonist Activity: MDL 43291 vs. CysLT1-Selective Montelukast
MDL 43291 demonstrates functional antagonism against all three endogenous cysteinyl leukotrienes — LTD4, LTE4, and LTC4 — with comparable potency values (pA2 ≈ 6.7–6.8) in guinea pig ileum longitudinal muscle [1]. In contrast, montelukast at concentrations up to 16 μM fails to antagonize LTC4-induced contractions in guinea pig trachea under conditions where LTC4-to-LTD4 bioconversion is inhibited by serine-borate [2]. Additionally, MDL 43291 exhibits mixed antagonism kinetics: competitive at LTD4 and LTE4 receptors, but apparent noncompetitive at LTC4 receptors — a pattern not shared by classical competitive CysLT1 antagonists [1]. This spectrum-of-action differentiation is critical for experimental models requiring simultaneous blockade of signaling via all three peptidoleukotrienes.
Montelukast: no LTC4 antagonism at ≤16 μM
| Evidence Dimension | Functional antagonism of LTC4-induced contraction |
|---|---|
| Target Compound Data | Apparent noncompetitive inhibition; pseudo‑pA2 = 6.8 (guinea pig ileum longitudinal muscle) |
| Comparator Or Baseline | Montelukast: no antagonism of LTC4 at ≤16 μM with serine‑borate present (guinea pig trachea, pA2 >13 μM if any) |
| Quantified Difference | Active vs. inactive; MDL 43291-equipotent LTC4 antagonism absent in montelukast |
| Conditions | Guinea pig isolated ileum (MDL 43291) vs. guinea pig isolated trachea (montelukast); LTC4 as agonist; serine-borate added to block metabolism |
Why This Matters
Procurement for studies involving all three cysLTs requires a tool with verified LTC4 activity — montelukast does not satisfy this criterion.
- [1] Gieske TH, Sabol JS, Weintraub PM, Raddatz R, Cregge RJ. Conformationally restricted leukotriene receptor antagonists: [(octahydro-2-oxo-7-tetradecylidene-2H-1-benzopyran-8-yl)thio]acetic acids. Pharmacology. 1990;40(5):271-6. doi:10.1159/000138672. View Source
- [2] Jones TR, Labelle M, Belley M, et al. Pharmacology of montelukast sodium (Singulair), a potent and selective leukotriene D4 receptor antagonist. Can J Physiol Pharmacol. 1995;73(2):191-201. doi:10.1139/y95-028. View Source
